Cas no 5658-66-2 (Propanamide, 2-(4-methoxyphenoxy)-2-methyl-)

Propanamide, 2-(4-methoxyphenoxy)-2-methyl- structure
5658-66-2 structure
Product Name:Propanamide, 2-(4-methoxyphenoxy)-2-methyl-
CAS No:5658-66-2
MF:C11H15NO3
MW:209.241703271866
CID:348448
PubChem ID:12321515
Update Time:2025-04-19

Propanamide, 2-(4-methoxyphenoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-(4-methoxyphenoxy)-2-methyl-
    • 2-(4-methoxyphenoxy)-2-methylpropanamide
    • DTXSID20488644
    • 5658-66-2
    • Inchi: 1S/C11H15NO3/c1-11(2,10(12)13)15-9-6-4-8(14-3)5-7-9/h4-7H,1-3H3,(H2,12,13)
    • InChI Key: VZFAXUZQFCJDAY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC)C(C(N)=O)(C)C

Computed Properties

  • Exact Mass: 209.10525
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 61.55
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